N-(4-bromophenyl)-2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[[4-(2-chlorophenyl)-5-cyano-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H15BrClN3O2S/c21-12-5-7-13(8-6-12)24-19(27)11-28-20-16(10-23)15(9-18(26)25-20)14-3-1-2-4-17(14)22/h1-8,15H,9,11H2,(H,24,27)(H,25,26)
• InChI Key: LQQQACJPDLKLCA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=C(NC1=O)SCC(=O)NC2=CC=C(C=C2)Br)C#N)C3=CC=CC=C3Cl
• Molecular Formula: C20H15BrClN3O2S
• Molecular Weight: 476.8 g/mol

Description

N-(4-bromophenyl)-2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C20H15BrClN3O2S and its molecular weight is 476.77. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopic Analysis and Quantum Computational Approach

A study by Jenepha Mary, Pradhan, and James (2022) utilized vibrational spectroscopic techniques and quantum computational approaches to characterize the antiviral active molecule similar to the one . They conducted Raman and Fourier transform infrared spectroscopy analyses, comparing results with ab initio calculations to understand the vibrational signatures, geometric equilibrium, and stereo-electronic interactions leading to stability. The analysis confirmed strong stable hydrogen bonded interactions and provided insights into the molecule's inhibitory activity against viruses (Jenepha Mary et al., 2022).

Synthesis and Characterization of Derivatives

Nafeesa et al. (2017) designed and synthesized a series of N-substituted derivatives, evaluating their antibacterial and anti-enzymatic potential. The study involved synthesizing compounds with multifunctional moieties and analyzing their structures through spectral analytical techniques. This research highlighted the potential of such compounds as inhibitors of gram-negative bacterial strains, demonstrating the versatility and applicability of these molecules in developing antimicrobial agents (Nafeesa et al., 2017).

Anticancer Activity and Molecular Interactions

Zyabrev et al. (2022) focused on the synthesis and in vitro anticancer evaluation of 4-arylsulfonyl-1,3-oxazoles derivatives, demonstrating significant cytostatic effects against various cancer cell lines. The study emphasized the importance of specific molecular interactions in determining the compounds' anticancer activities, providing a foundation for further research into their therapeutic applications (Zyabrev et al., 2022).